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Compound of Interest

Compound Name: Chloroacetaldehyde

Cat. No.: B151913

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use
of chloroacetaldehyde dimethyl acetal in chemical synthesis. It serves as a crucial
intermediate in the production of a wide range of compounds, including pharmaceuticals and

agrochemicals.[1][2][3]

Chemical and Physical Properties

Chloroacetaldehyde dimethyl acetal, also known as 2-chloro-1,1-dimethoxyethane or
CADMA, is a protected form of chloroacetaldehyde that offers greater stability and easier
handling.[1] It is a clear, colorless liquid with a mild, ether-like odor.[1]

Table 1: Physical and Chemical Properties
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Property Value References
CAS Number 97-97-2 [2][41[5]
Molecular Formula C4H9CIO2 [1][2]
Molecular Weight 124.56 g/mol [6]

Boiling Point 128 - 130 °C @ 760 mmHg [4115]

Melting Point -73°C [4][5]

Flash Point 28 °C [41[51[7]
Specific Gravity 1.090 [4]

pH 3.4 (52 g/l aqueous solution) [41[5]

Safety and Handling

Warning: Chloroacetaldehyde dimethyl acetal is a flammable liquid and vapor. It may be
harmful if swallowed, in contact with skin, or if inhaled.[4][5][8] It is also light and air-sensitive.

[41051[7]

Table 2: Hazard and Precautionary Information
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Hazard Statement

Precautionary Measures

References

H226: Flammable liquid and

vapoulr.

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.

[8][9]

H302+H332: Harmful if

swallowed or if inhaled.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

[8][°]

H412: Harmful to aquatic life

with long lasting effects.

P273: Avoid release to the

environment.

[8]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[8]1°]

P301+P312: IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel

unwell.

[8]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

[8]

Handling and Storage:

Handle under an inert atmosphere in a well-ventilated area.[7][10]

Use spark-proof tools and explosion-proof equipment.[7][10]

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of

ignition.[7][10]

Keep the container tightly closed and protected from light and air.[4][5][7]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[5107]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[5107]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[415]

Applications in Synthesis

Chloroacetaldehyde dimethyl acetal is a versatile intermediate used in the synthesis of
various organic compounds. Its primary applications are in the pharmaceutical and
agrochemical industries.

e Pharmaceuticals: It is a key precursor in the production of active pharmaceutical ingredients
(APIs), including cardiovascular, anti-inflammatory, and antimicrobial drugs. It is used in the
synthesis of heterocyclic compounds like imidazoles and pyrazoles.[1] It is also a building
block for pharmaceuticals such as altizide, polythiazide, brotizolam, and ciclotizolam.[11]

o Agrochemicals: It serves as an intermediate in the manufacturing of herbicides and
fungicides.[1][12]

e Specialty Chemicals: It is used in the preparation of dyes, perfumes, and specialty polymers.

[1]

The acetal group serves as a protecting group for the aldehyde functionality, allowing for
selective reactions at other parts of the molecule. The acetal can be easily hydrolyzed under
acidic conditions to reveal the reactive chloroacetaldehyde.[11]

Experimental Protocols

Below are detailed protocols for common synthetic transformations involving
chloroacetaldehyde dimethyl acetal.

Protocol 1: Synthesis of 2-Chloromethyl-1,3-dioxepane
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This protocol details the acetal exchange reaction between chloroacetaldehyde dimethyl
acetal and 1,4-butanediol.[6][13]

Table 3: Reactants for the Synthesis of 2-Chloromethyl-1,3-dioxepane

Molecular Weight (

Reactant Amount (g) Moles
g/mol )

Chloroacetaldehyde

, 124.56 500 4.01
dimethyl acetal
1,4-Butanediol 90.12 360 3.99
Dowex 50 resin

10
(catalyst)
Procedure:

o Combine 500 g of chloroacetaldehyde dimethyl acetal, 360 g of 1,4-butanediol, and 10 g of
Dowex 50 resin in a 1000 ml 3-neck round-bottom flask.[6]

» Equip the flask with a thermometer, a mechanical stirrer, an 8-inch Penn State column, and a
distillation head.[6]

e Heat the mixture to 115 °C under a nitrogen blanket.[6]

» Continuously remove methanol as it is formed by distillation.[6]

« Monitor the reaction progress by analyzing the distillate using a Gas Chromatograph with a
dimethyl silicon column (temperature range 50 °C to 250 °C).[6]

« Stop the reaction when the stoichiometric amount of methanol has been collected.[6]

o Cool the reaction mixture and filter to remove the ion-exchange resin.[6]

« |solate the product, 2-chloromethyl-1,3-dioxepane, by fractional distillation of the crude
mixture under partial vacuum. Collect the fraction boiling at 105 °C at 55 mm Hg.[6]

Diagram of Experimental Workflow:
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Workflow for Synthesis of 2-Chloromethyl-1,3-dioxepane

Reaction Setup

Combine Reactants:
- Chloroacetaldehyde dimethyl acetal (5009)
- 1,4-Butanediol (3609)
- Dowex 50 resin (10g)

Reaction

Heat to 115°C
under Nitrogen

i

Continuously Remove Methanol
(Distillation)

i

Monitor Progress by GC

Work-up and Purification

Cool and Filter
to Remove Catalyst

i

Fractional Distillation
(105°C @ 55 mmHg)

Isolate Pure Product:

2-Chloromethyl-1,3-dioxepane
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Synthesis of Chloroacetaldehyde Dimethyl Acetal

Starting Materials

Vinyl Acetate Methanol Chlorine

eaction (

Chlorination and Acetalization

Product

Chloroacetaldehyde
Dimethyl Acetal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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